Cas no 94023-23-1 (Heptaazanium;hydron;n,n,n',n'-tetrakis(phosphonatomethyl)hexane-1,6-diamine)

Heptaazanium;hydron;n,n,n',n'-tetrakis(phosphonatomethyl)hexane-1,6-diamine structure
94023-23-1 structure
Product Name:Heptaazanium;hydron;n,n,n',n'-tetrakis(phosphonatomethyl)hexane-1,6-diamine
CAS No:94023-23-1
MF:C10H49N9O12P4
MW:611.4442050457
CID:1982605
Update Time:2023-03-24

Heptaazanium;hydron;n,n,n',n'-tetrakis(phosphonatomethyl)hexane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

    • Heptaammonium hydrogen (hexane-1,6-diylbis(nitrilobis(methylene)))tetrakisphosphonate
    • heptaammonium N,N,N',N'-tetrakis(phosphonatomethyl)hexane-1,6-diamine
    • heptaazanium
    • heptaazanium,hydron,N,N,N',N'-tetrakis(phosphonatomethyl)hexane-1,6-diamine
    • hydron
    • N,N,N',N'-tetrakis(phosphonatomethyl)hexane-1,6-diamine
    • heptaammonium hydrogen [hexane-1,6-diylbis[nitrilobis(methylene)]]tetrakisphosphonate
    • Heptaazanium;hydron;n,n,n',n'-tetrakis(phosphonatomethyl)hexane-1,6-diamine
    • Inchi: 1S/C10H28N2O12P4.7H3N/c13-25(14,15)7-11(8-26(16,17)18)5-3-1-2-4-6-12(9-27(19,20)21)10-28(22,23)24;;;;;;;/h1-10H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);7*1H3
    • InChI Key: NDNXEPOGGMDFFG-UHFFFAOYSA-N
    • SMILES: P(C([H])([H])N(C([H])([H])P(=O)([O-])[O-])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])P(=O)([O-])[O-])C([H])([H])P(=O)([O-])[O-])(=O)([O-])[O-].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[H+]

Experimental Properties

  • Boiling Point: 1048°C at 760 mmHg
  • Flash Point: 587.6°C
  • PSA: 298.48000
  • LogP: 5.83060

Heptaazanium;hydron;n,n,n',n'-tetrakis(phosphonatomethyl)hexane-1,6-diamine Related Literature

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